Cas no 2034460-25-6 (5-{thieno[3,2-d]pyrimidin-4-yl}-2-oxa-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-{thieno[3,2-d]pyrimidin-4-yl}-2-oxa-5-azabicyclo[2.2.1]heptane
• CAS No: 2034460-25-6
• MF: C₁₁H₁₁N₃OS
• MW: 233.289540529251
• CID: 5335086
• Update Time: 2025-10-29

5-{thieno[3,2-d]pyrimidin-4-yl}-2-oxa-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 5-(thieno[3,2-d]pyrimidin-4-yl)-2-oxa-5-azabicyclo[2.2.1]heptane
• 5-thieno[3,2-d]pyrimidin-4-yl-2-oxa-5-azabicyclo[2.2.1]heptane
• 5-{thieno[3,2-d]pyrimidin-4-yl}-2-oxa-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C11H11N3OS/c1-2-16-10-9(1)12-6-13-11(10)14-4-8-3-7(14)5-15-8/h1-2,6-8H,3-5H2
• InChI Key： PEROYNSECPLUSZ-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=C(N=CN=2)N1CC2CC1CO2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 290
• XLogP3: 1.7
• Topological Polar Surface Area: 66.5

Additional information on 5-{thieno[3,2-d]pyrimidin-4-yl}-2-oxa-5-azabicyclo[2.2.1]heptane

Recent Advances in the Study of 5-{thieno[3,2-d]pyrimidin-4-yl}-2-oxa-5-azabicyclo[2.2.1]heptane (CAS: 2034460-25-6)

The compound 5-{thieno[3,2-d]pyrimidin-4-yl}-2-oxa-5-azabicyclo[2.2.1]heptane (CAS: 2034460-25-6) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This bicyclic scaffold, which combines a thienopyrimidine moiety with a bridged azabicyclic system, exhibits unique physicochemical properties and biological activities, making it a subject of intense research for potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacokinetic and pharmacodynamic profiles. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and ring-closing metathesis, to efficiently construct the complex bicyclic framework. These efforts have yielded derivatives with improved solubility and metabolic stability, addressing some of the initial challenges associated with this chemical series.

In terms of biological activity, 5-{thieno[3,2-d]pyrimidin-4-yl}-2-oxa-5-azabicyclo[2.2.1]heptane has demonstrated potent inhibitory effects against several kinase targets implicated in oncology and inflammatory diseases. Notably, recent in vitro studies have shown nanomolar-level inhibition of JAK family kinases, suggesting potential applications in autoimmune disorders. The compound's unique binding mode, characterized by X-ray crystallography, reveals interactions with the kinase hinge region through its thienopyrimidine moiety while the azabicyclic system contributes to selectivity.

Pharmacological evaluation of this compound has progressed to preclinical studies, with promising results in animal models of rheumatoid arthritis and certain hematological malignancies. The compound exhibits favorable tissue distribution and demonstrates good blood-brain barrier penetration in rodent models, expanding its potential therapeutic applications to include central nervous system disorders.

From a medicinal chemistry perspective, structure-activity relationship (SAR) studies have identified key modifications that can modulate target selectivity while maintaining potency. The 2-oxa-5-azabicyclo[2.2.1]heptane moiety appears particularly sensitive to stereochemical variations, with the (1R,4S) configuration showing optimal activity in most assays. Recent patent filings indicate growing commercial interest in this chemical scaffold, with several pharmaceutical companies developing proprietary analogs.

Future research directions for 5-{thieno[3,2-d]pyrimidin-4-yl}-2-oxa-5-azabicyclo[2.2.1]heptane include further optimization of its drug-like properties, expansion of its target profile, and investigation of combination therapies. The compound's unique structural features continue to inspire novel synthetic approaches and may serve as a template for the development of new chemical probes and therapeutic agents in multiple disease areas.